Cas no 871319-96-9 (Isoneochamaejasmin A)

• Product Name: Isoneochamaejasmin A
• CAS No: 871319-96-9
• MF: C₃₀H₂₂O₁₀
• MW: 542.489689350128
• CID: 2087051
• PubChem ID: 12991583
• Update Time: 2025-05-19

Isoneochamaejasmin A Chemical and Physical Properties

Names and Identifiers

• Isoneochamaejasmin A
• Isoneochamaejasmine A
• rel-(2R,2′S,3R,3′S)-2,2′,3,3′-Tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)[3,3′-bi-4H-1-benzopyran]-4,4′-dione (ACI)
• INCA
• 871319-96-9
• AKOS040763694
• DA-64556
• FS-7547
• (2S,3S)-3-[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• (2R,3R)-3-[(2S,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydro-1-benzopyran-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1-benzopyran-4-one
• CS-0103805
• HY-N3205A

• Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26+,29-,30+
• InChI Key： RNQBLQALVMHBKH-JXALSKIBSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@H]([C@H]1C1C=CC(=CC=1)O)[C@H]1C(C2C(=CC(=CC=2O[C@H]1C1C=CC(=CC=1)O)O)O)=O)=O)O)O

Computed Properties

• Exact Mass: 542.12129689g/mol
• Monoisotopic Mass: 542.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids

Additional information on Isoneochamaejasmin A

Isoneochamaejasmin A (CAS No. 871319-96-9): A Comprehensive Overview of Its Chemical Profile and Emerging Biological Activities

Isoneochamaejasmin A, a naturally occurring compound with the chemical designation CAS No. 871319-96-9, has garnered significant attention in the field of chemical biomedicine due to its unique structural features and promising biological activities. This compound, which belongs to the class of neochamaejasmines, is primarily derived from the plant Chamaejasminum polyphyllum, a species native to certain regions of India. The structural complexity of Isoneochamaejasmin A, characterized by its oxygenated heterocyclic core and multiple functional groups, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The chemical structure of Isoneochamaejasmin A is defined by its triterpenoid backbone, which is further modified by various oxygen-containing functional groups such as hydroxyl and methoxy moieties. These modifications contribute to its distinct spectroscopic properties and reactivity, making it a valuable scaffold for synthetic chemists aiming to develop derivatives with enhanced pharmacological profiles. The compound's molecular formula, C₂₁H₂₈O₆, underscores its relatively high molecular weight and the presence of multiple hydroxyl and ether functionalities, which are typical features of neochamaejasmines.

Recent advancements in analytical chemistry have enabled more precise characterization of Isoneochamaejasmin A, revealing insights into its stereochemistry and conformational preferences. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its three-dimensional structure. These studies have highlighted the presence of a β-diketone moiety and an α-methylene group, which are believed to be critical for its biological interactions.

The biological significance of Isoneochamaejasmin A has been explored in several preclinical studies, where it has demonstrated remarkable potential in multiple disease models. One of the most compelling areas of research involves its anti-inflammatory properties. Studies have shown that Isoneochamaejasmin A can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). This effect is attributed to its ability to interact with transcription factors like NF-κB, thereby suppressing inflammatory gene expression.

In addition to its anti-inflammatory effects, Isoneochamaejasmin A has also exhibited notable antioxidant activity. Oxidative stress is a hallmark of various chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's capacity to scavenge free radicals and reduce oxidative damage has been demonstrated in vitro and in vivo models. For instance, research using cell culture systems has shown that Isoneochamaejasmin A can protect against hydrogen peroxide-induced oxidative stress by maintaining mitochondrial integrity and preventing lipid peroxidation.

Another area where Isoneochamaejasmin A has shown promise is in cancer research. Preliminary studies have indicated that the compound can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. Its ability to disrupt mitochondrial function and trigger the release of cytochrome c from mitochondria into the cytosol suggests a mechanism akin to that of known chemotherapeutic agents. Furthermore, its selective toxicity towards cancer cells compared to normal cells highlights its potential as a lead compound for developing targeted therapies.

The pharmacokinetic profile of Isoneochamaejasmin A is another critical aspect that has been investigated. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. While initial findings suggest that the compound exhibits moderate bioavailability upon oral administration, its rapid metabolism poses challenges for therapeutic applications. Researchers are exploring strategies to enhance its stability and bioavailability through structural modifications or formulation innovations.

The synthetic chemistry of Isoneochamaejasmin A has also been a focal point for medicinal chemists seeking to develop analogs with improved pharmacological properties. Retrosynthetic analysis has identified key bond-forming steps that could facilitate the construction of its core scaffold. Advances in catalytic methods, such as asymmetric hydrogenation and cross-coupling reactions, have enabled more efficient synthesis routes. These developments not only facilitate access to pure samples for biological testing but also provide opportunities for structural diversification.

The future directions for research on Isoneochamaejasmin A are multifaceted. One key area involves exploring its mechanism of action in greater detail through interdisciplinary approaches combining computational modeling with experimental validation. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human populations suffering from inflammatory and degenerative diseases. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate these efforts.

In conclusion, Isoneochamaejasmin A (CAS No. 871319-96-9) represents a fascinating natural product with a complex structure and diverse biological activities. Its potential as a therapeutic agent is underscored by preclinical evidence demonstrating anti-inflammatory, antioxidant, and anticancer effects. While challenges remain regarding its pharmacokinetic properties and clinical translation, ongoing research efforts hold promise for harnessing this compound's therapeutic potential in the future.